Cas no 2172517-94-9 (5-methyl-2-(1-sulfanylethyl)phenol)

• Product Name: 5-methyl-2-(1-sulfanylethyl)phenol
• CAS No: 2172517-94-9
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 6571123
• PubChem ID: 165898734
• Update Time: 2025-10-30

5-methyl-2-(1-sulfanylethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(1-sulfanylethyl)phenol
• 2172517-94-9
• EN300-1289161

• Inchi： 1S/C9H12OS/c1-6-3-4-8(7(2)11)9(10)5-6/h3-5,7,10-11H,1-2H3
• InChI Key： LGLFPERLISZZPG-UHFFFAOYSA-N
• SMILES： SC(C)C1C=CC(C)=CC=1O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.2Ų

Additional information on 5-methyl-2-(1-sulfanylethyl)phenol

Introduction to 5-methyl-2-(1-sulfanylethyl)phenol (CAS No. 2172517-94-9)

5-methyl-2-(1-sulfanylethyl)phenol, identified by its Chemical Abstracts Service (CAS) number 2172517-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its phenolic structure and sulfanylethyl side chain, exhibits unique chemical properties that make it a promising candidate for various applications, particularly in drug development and bioactive molecule synthesis.

The molecular structure of 5-methyl-2-(1-sulfanylethyl)phenol consists of a benzene ring substituted with a methyl group at the 5-position and a sulfanylethyl group at the 2-position. The presence of these functional groups imparts distinct reactivity and binding capabilities, which are highly valuable in medicinal chemistry. The phenolic hydroxyl group (-OH) and the sulfanylethyl moiety (-SO₂CH₂CH₂NH₂) contribute to its ability to participate in hydrogen bonding, metal chelation, and other interactions with biological targets.

In recent years, there has been a growing interest in phenolic derivatives due to their potential biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit properties such as anti-inflammatory, antioxidant, and antimicrobial effects. The 5-methyl-2-(1-sulfanylethyl)phenol molecule, with its tailored functionalization, is being explored for its potential therapeutic applications. Research indicates that the sulfanylethyl group can enhance solubility and bioavailability, while the phenolic ring provides a scaffold for further chemical modifications.

One of the most compelling aspects of 5-methyl-2-(1-sulfanylethyl)phenol is its versatility in drug design. The compound serves as a versatile intermediate in synthesizing more complex molecules with targeted biological activities. For instance, it can be used to develop novel analogs that interact with specific enzymes or receptors involved in disease pathways. The ability to modify both the phenolic and sulfanylethyl groups allows researchers to fine-tune the properties of the final product, optimizing its efficacy and selectivity.

Recent advancements in computational chemistry have further facilitated the exploration of 5-methyl-2-(1-sulfanylethyl)phenol's potential. Molecular docking studies have been conducted to predict its binding affinity to various biological targets, including enzymes and receptors relevant to neurological disorders, cardiovascular diseases, and cancer. These virtual screening approaches have identified promising leads that warrant further experimental validation.

The synthesis of 5-methyl-2-(1-sulfanylethyl)phenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enantioselective transformations, have been employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for industrial applications.

In addition to its pharmaceutical potential, 5-methyl-2-(1-sulfanylethyl)phenol has shown promise in material science applications. Its ability to form stable complexes with metals makes it useful in developing corrosion inhibitors and antimicrobial coatings. Furthermore, the compound's phenolic nature allows it to participate in polymerization reactions, contributing to the creation of novel materials with enhanced properties.

The safety profile of 5-methyl-2-(1-sulfanylethyl)phenol is another critical aspect that has been thoroughly evaluated through preclinical studies. Toxicological assessments have been performed to determine its acute and chronic toxicity levels, as well as its potential for mutagenicity or carcinogenicity. These studies have provided valuable insights into its safety margins and dosage considerations for future clinical trials.

As research continues to uncover new applications for 5-methyl-2-(1-sulfanylethyl)phenol, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into tangible therapeutic solutions. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock the full potential of this remarkable compound.

The future prospects for 5-methyl-2-(1-sulfanylethyl)phenol appear exceptionally bright. Ongoing research efforts are focused on optimizing its pharmacokinetic properties, exploring new synthetic pathways, and expanding its range of applications. With continued investment in drug discovery and material science, this compound is likely to play a significant role in addressing some of the most pressing challenges in modern medicine.